Cas no 53578-00-0 (Benzene, 1-bromo-4-(1,1-dimethoxyethyl)-)

Benzene, 1-bromo-4-(1,1-dimethoxyethyl)- structure
53578-00-0 structure
Product Name:Benzene, 1-bromo-4-(1,1-dimethoxyethyl)-
CAS No:53578-00-0
MF:C10H13BrO2
MW:245.113022565842
CID:1583382
PubChem ID:10911782
Update Time:2025-04-21

Benzene, 1-bromo-4-(1,1-dimethoxyethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-4-(1,1-dimethoxyethyl)-
    • 1-bromo-4-(1,1-dimethoxyethyl)benzene
    • OFMVBOQHPIGOIN-UHFFFAOYSA-N
    • 53578-00-0
    • SCHEMBL3581195
    • DA-29651
    • 2-(4-bromophenyl)-2,2-dimethoxyethane
    • Inchi: 1S/C10H13BrO2/c1-10(12-2,13-3)8-4-6-9(11)7-5-8/h4-7H,1-3H3
    • InChI Key: OFMVBOQHPIGOIN-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(C)(OC)OC

Computed Properties

  • Exact Mass: 244.00989
  • Monoisotopic Mass: 244.00989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司